N-[(4-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide

• IUPAC Name: 2-(2-anilino-1,3-thiazol-4-yl)-N-[(4-methoxyphenyl)methyl]acetamide
• InChI: InChI=1S/C19H19N3O2S/c1-24-17-9-7-14(8-10-17)12-20-18(23)11-16-13-25-19(22-16)21-15-5-3-2-4-6-15/h2-10,13H,11-12H2,1H3,(H,20,23)(H,21,22)
• InChI Key: MLODRGOCKZDRQC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)CNC(=O)CC2=CSC(=N2)NC3=CC=CC=C3
• Molecular Formula: C19H19N3O2S
• Molecular Weight: 353.4 g/mol

Description

The compound “N-[(4-methoxyphenyl)methyl]-2-[2-(phenylamino)-1,3-thiazol-4-yl]acetamide” is a complex organic molecule. It contains a thiazole ring, which is a type of heterocyclic compound, and an acetamide group. The molecule also contains a methoxyphenyl group, which is a phenyl ring with a methoxy (OCH3) substituent.

Molecular Structure Analysis

The molecular structure of this compound is complex due to the presence of several functional groups. The thiazole ring, acetamide group, and methoxyphenyl group all contribute to the overall structure of the molecule. The exact structure would need to be determined using techniques such as NMR or X-ray crystallography.

Chemical Reactions Analysis

The chemical reactions involving this compound could be quite diverse, depending on the conditions and reagents used. The thiazole ring, acetamide group, and methoxyphenyl group could all potentially participate in reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Some general properties can be predicted based on the functional groups present. For example, the presence of the acetamide group suggests that the compound could form hydrogen bonds.

Mechanism of Action

The mechanism of action of this compound is not clear from the search results. It could potentially have biological activity, given the presence of the thiazole ring, which is found in many biologically active compounds.

Safety and Hazards

The safety and hazards associated with this compound are not clear from the search results. As with any chemical compound, appropriate safety precautions should be taken when handling it.

Future Directions

Future research could explore the synthesis, structure, reactivity, and potential applications of this compound. This could include studies to determine its exact structure, investigations of its chemical reactivity, and tests of its biological activity.